4-(difluoromethyl)-6-(4-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]-1-methylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H18F2N8S/c1-24-14-10(8-21-24)15(20-9-19-14)26-5-3-25(4-6-26)12-7-11(13(17)18)22-16(23-12)27-2/h7-9,13H,3-6H2,1-2H3
• InChI Key: WXHVEBMGJXEGLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CCN(CC3)C4=NC(=NC(=C4)C(F)F)SC
• Molecular Formula: C16H18F2N8S
• Molecular Weight: 392.4 g/mol
• CAS No.: 2640903-67-7

Description

This compound features a pyrazolo[3,4-d]pyrimidine core substituted with a difluoromethyl group at position 4, a piperazinyl group at position 6, and a methylsulfanyl group at position 2. The pyrazolo[3,4-d]pyrimidine scaffold is a pharmacologically privileged structure, often associated with kinase inhibition, antiviral, and antitumor activities . The methylsulfanyl group contributes to hydrophobic interactions in target binding .

Comparison with Similar Compounds

Core Structure Modifications

Compound A : 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine ()

• Key Differences : Chloro and chloromethyl substituents vs. difluoromethyl and methylsulfanyl in the target compound.
• Impact : Chlorinated groups are more reactive but prone to metabolic dehalogenation. The target’s difluoromethyl group offers improved stability, critical for prolonged pharmacological activity .

Compound B : 6-tert-butyl-1-(4-fluoro-2-hydroxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one ()

• Key Differences : A hydroxylated phenyl substituent vs. the target’s piperazinyl group.
• Impact : The hydroxyl group may enhance solubility but reduce blood-brain barrier penetration. Piperazine in the target compound balances solubility and bioavailability .

Substituent Variations at Position 6

Compound C: 1-(4-Methylphenyl)-6-(methylsulfanyl)-4-piperidino-1H-pyrazolo[3,4-d]pyrimidine ()

• Key Differences: Piperidino (single nitrogen) vs. piperazinyl (two nitrogens) in the target.

Compound D: 4-[4-(3,4-dichlorophenyl)piperazin-1-yl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidine ()

• Key Differences: Thienopyrimidine core vs. pyrazolopyrimidine in the target.
• Impact: Thienopyrimidines exhibit distinct electronic properties, but the shared piperazinyl group suggests a common strategy for modulating receptor affinity .

Substituent Variations at Position 2

Compound E : 4-(difluoromethyl)-6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)pyrimidine ()

• Key Differences : Ethylsulfonyl vs. methylsulfanyl in the target.
• Impact : Sulfonyl groups are electron-withdrawing, enhancing electrophilicity for covalent binding. Methylsulfanyl in the target may favor reversible interactions, reducing off-target effects .

Structural and Functional Data Table

Compound	Core Structure	Position 4	Position 6	Position 2	Molecular Weight	Notable Activity
Target Compound	Pyrazolo[3,4-d]pyrimidine	Difluoromethyl	Piperazinyl	Methylsulfanyl	~440 (estimated)	Kinase inhibition (hypothesized)
Compound A ()	Pyrazolo[3,4-d]pyrimidine	Chloro	Chloromethyl	-	260.09	Intermediate for bioactive analogs
Compound C ()	Pyrazolo[3,4-d]pyrimidine	Piperidino	Methylphenyl	Methylsulfanyl	339.46	Antiproliferative
Compound E ()	Pyrimidine	Difluoromethyl	Ethyl-methylpyrazole	Ethylsulfonyl	330.35	Kinase inhibitor (reported)

Research Findings and Implications

• Metabolic Stability : The target’s difluoromethyl group reduces oxidative metabolism compared to chlorinated analogs (e.g., Compound A), as seen in fluorinated drug design .
• Solubility and Binding: Piperazine in the target enhances water solubility over piperidino (Compound C), critical for oral bioavailability. Its hydrogen-bonding capacity may improve target engagement .
• Electrophilic vs. Hydrophobic Effects : The methylsulfanyl group in the target supports hydrophobic interactions without the reactivity of sulfonyl groups (Compound E), suggesting a safer pharmacokinetic profile .